Cas no 3209-70-9 (ethyl 1,2-oxazole-3-carboxylate)

• Product Name: ethyl 1,2-oxazole-3-carboxylate
• CAS No: 3209-70-9
• MF: C₆H₇NO₃
• MW: 141.124681711197
• MDL: MFCD08234628
• CID: 304228
• PubChem ID: 10034712
• Update Time: 2025-09-23

ethyl 1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl isoxazole-3-carboxylate
• Ethyl Isoxazol-3-carboxylate
• 3-Isoxazolecarboxylic acid, ethyl ester
• ethyl 1,2-oxazole-3-carboxylate
• 3-Carbaethoxyisoxazol
• 3-carboethoxyisoxazole
• ethyl 3-isoxazolecarboxylate
• Isoxazol-3-carbonsaeure-aethylester
• isoxazole-3-carboxylic acid ethyl ester
• 3-Ethoxycarbonylisoxazole
• Ethyl 5-isoxazole-3-carboxylate
• SCHEMBL1810135
• SY066081
• DTXSID20434429
• RKXWKTOBQOSONL-UHFFFAOYSA-N
• EN300-7346495
• 3209-70-9
• 3-carboethoxy isoxazole
• AKOS003672831
• CS-0049561
• ETHYLISOXAZOLE-3-CARBOXYLATE
• TS-01838
• A821128
• 3-Isoxazolecarboxylicacid, ethyl ester
• FT-0686490
• PB14547
• AMY12191
• MFCD08234628
• 3-Isoxazolecarboxylic acid ethyl ester
• DB-013152

• MDL： MFCD08234628
• Inchi： 1S/C6H7NO3/c1-2-9-6(8)5-3-4-10-7-5/h3-4H,2H2,1H3
• InChI Key： RKXWKTOBQOSONL-UHFFFAOYSA-N
• SMILES： O(C(C1C=CON=1)=O)CC

Computed Properties

• Exact Mass: 141.04300
• Monoisotopic Mass: 141.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.177
• Boiling Point: 219 ºC
• Flash Point: 87 ºC
• PSA: 52.33000
• LogP: 0.85130